Cas no 128457-51-2 (BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-)

• Product Name: BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-
• CAS No: 128457-51-2
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 3385765
• PubChem ID: 15302959
• Update Time: 2025-04-21

BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 4-[(DIMETHYLAMINO)METHYL]-
• 4-((Dimethylamino)methyl)benzenethiol
• SCHEMBL2215453
• 128457-51-2
• AKOS015967958

• Inchi： 1S/C9H13NS/c1-10(2)7-8-3-5-9(11)6-4-8/h3-6,11H,7H2,1-2H3
• InChI Key： USDTWEGKVYNZRH-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN(C)C)C=C1

Computed Properties

• Exact Mass: 167.07687059Da
• Monoisotopic Mass: 167.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 4.2Ų